Cas no 2227928-45-0 (rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid
• CAS No: 2227928-45-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6429613
• PubChem ID: 165509413
• Update Time: 2025-06-08

rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid
• 2227928-45-0
• EN300-1540039
• rac-(2R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]oxolane-2-carboxylic acid

• Inchi： 1S/C26H28N2O6/c1-2-3-12-22(24(29)27-21-13-14-33-23(21)25(30)31)28-26(32)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h2,4-11,20-23H,1,3,12-15H2,(H,27,29)(H,28,32)(H,30,31)/t21-,22?,23+/m0/s1
• InChI Key： PQDNKEAPAGWLJG-OCESARCHSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid

Research Brief on rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid (CAS: 2227928-45-0)

In recent years, the compound rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid (CAS: 2227928-45-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the hex-5-enamido moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis of rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its reactivity under various conditions, shedding light on its stability and potential degradation pathways.

One of the key applications of this compound lies in its role as a building block for peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its orthogonality and ease of removal under mild conditions. The incorporation of the hex-5-enamido moiety introduces additional functionality, enabling further modifications such as click chemistry or bioconjugation with biomolecules. This has opened new avenues for the development of peptide-based therapeutics and diagnostic tools.

In addition to its synthetic utility, rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid has shown promise in medicinal chemistry. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against specific molecular targets, making them candidates for further drug development. Computational modeling and in vitro assays have been employed to explore its binding affinity and mechanism of action, providing valuable insights for future research.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to facilitate its widespread use in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing greener synthetic routes and optimizing reaction conditions.

In conclusion, rac-(2R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidooxolane-2-carboxylic acid (CAS: 2227928-45-0) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a subject of continued interest and investigation. Future studies will likely focus on expanding its utility in drug discovery and therapeutic development, paving the way for innovative solutions in healthcare.